Cas no 2137558-92-8 (1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one)

1-{2-Methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen atoms within a rigid spiro framework. This structural motif imparts stability and selectivity, making it valuable in pharmaceutical and agrochemical applications. The presence of both oxa and diaza functionalities enhances its potential as a versatile intermediate for synthesizing biologically active molecules. Its spirocyclic core contributes to conformational rigidity, which can improve binding affinity in target interactions. The compound's well-defined stereochemistry and functional group compatibility further support its utility in medicinal chemistry, particularly in the development of novel therapeutics or catalysts. Suitable for controlled derivatization, it offers a robust scaffold for further chemical modifications.

1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one structure

2137558-92-8 structure

Product Name:1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one

CAS No:2137558-92-8

MF:C₁₁H₂₀N₂O₂

MW:212.288702964783

CID:5609435

PubChem ID:165486897

Update Time:2025-10-16

1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2137558-92-8
- EN300-842545
- 1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one
- 1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one
- Inchi： 1S/C11H20N2O2/c1-9-7-12-8-11(15-9)3-5-13(6-4-11)10(2)14/h9,12H,3-8H2,1-2H3
- InChI Key： CYQZJRYFCLYRED-UHFFFAOYSA-N
- SMILES： O1C(C)CNCC21CCN(C(C)=O)CC2

Computed Properties

Exact Mass: 212.152477885g/mol
Monoisotopic Mass: 212.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 41.6Å²

1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-842545-0.05g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8	95%	0.05g	$1056.0	2024-05-21
Enamine	EN300-842545-0.1g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8	95%	0.1g	$1106.0	2024-05-21
Enamine	EN300-842545-0.25g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8	95%	0.25g	$1156.0	2024-05-21
Enamine	EN300-842545-0.5g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8	95%	0.5g	$1207.0	2024-05-21
Enamine	EN300-842545-1g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8		1g	$1256.0	2023-09-02
Enamine	EN300-842545-2.5g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8	95%	2.5g	$2464.0	2024-05-21
Enamine	EN300-842545-5g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8		5g	$3645.0	2023-09-02
Enamine	EN300-842545-10g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8		10g	$5405.0	2023-09-02
Enamine	EN300-842545-1.0g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8	95%	1.0g	$1256.0	2024-05-21
Enamine	EN300-842545-5.0g	1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one	2137558-92-8	95%	5.0g	$3645.0	2024-05-21